Cas no 39891-13-9 (2-(6-Chloropyridin-3-yl)acetic acid)

• Product Name: 2-(6-Chloropyridin-3-yl)acetic acid
• CAS No: 39891-13-9
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD01863172
• CID: 89391
• PubChem ID: 14071571
• Update Time: 2025-06-11

2-(6-Chloropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloropyridin-3-yl)acetic acid
• 2-Chloropyridine-5-acetic acid
• 6-Chloro-3-pyridineacetic acid
• (2-CHLOROPYRIDYL)-5-ACETIC ACID
• 2-(2-Chloropyridin-5-yl)acetic acid
• (2-Chloropyridin-5-yl)acetic acid
• 2-Chloro-5-pyridineacetic acid
• SCHEMBL256024
• J-501672
• AB01334508-02
• 6-chloropyridine-3-acetic acid
• 3-PYRIDINEACETIC ACID, 6-CHLORO-
• NCGC00342849-01
• (6-CHLORO-3-PYRIDINYL)ACETIC ACID
• EN300-73920
• (6-Chloro-pyridin-3-yl)-acetic acid
• CS-W001177
• DTXSID60555440
• AKOS005255186
• MFCD01863172
• (6-chloro-pyridin-3-yl)-acetic acid, AldrichCPR
• (2-Cloropyridyl)-5-acetic acid
• FT-0678095
• PS-8686
• 2-(6-chloropyridin-3-yl)acetic acid;(6-CHLORO-PYRIDIN-3-YL)-ACETIC ACID
• A6663
• (2-Chloropyridyl)-5-aceticacid
• 2-chloropyridin-5-ylacetic acid
• AMY31475
• (6-chloropyridin-3-yl)acetic acid
• 39891-13-9
• SY041953
• Z1165304038
• 2-(6-Chloropyridin-3-yl)aceticacid
• 2-chloro-5-pyridylacetic acid
• 6-chloropyrid-3-yl acetic acid
• AC-6660
• DB-016634
• STK695651

• MDL： MFCD01863172
• Inchi： 1S/C7H6ClNO2/c8-6-2-1-5(4-9-6)3-7(10)11/h1-2,4H,3H2,(H,10,11)
• InChI Key： XWVPSJPQWOVRHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(=O)O

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.008706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: Solid
• Density: 1.405±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171-172 ºC
• Boiling Point: 336.6℃ at 760 mmHg
• Flash Point: 157.4±23.7 °C
• Refractive Index: 1.575
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 50.19000
• LogP: 1.36210

2-(6-Chloropyridin-3-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazard Category Code： R22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on 2-(6-Chloropyridin-3-yl)acetic acid

Comprehensive Overview of 2-(6-Chloropyridin-3-yl)acetic acid (CAS No. 39891-13-9): Properties, Applications, and Industry Insights

2-(6-Chloropyridin-3-yl)acetic acid (CAS No. 39891-13-9) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. With the molecular formula C₇H₆ClNO₂, this chlorinated pyridine derivative features a carboxylic acid functional group, enabling versatile reactivity in cross-coupling reactions and esterification processes. Its structural uniqueness—combining a 6-chloropyridin-3-yl moiety with an acetic acid side chain—makes it invaluable for designing bioactive molecules, particularly in developing crop protection agents and nonsteroidal anti-inflammatory drugs (NSAIDs) precursors.

Recent trends highlight growing interest in sustainable chemical synthesis, and 39891-13-9 aligns with this demand due to its utility in green chemistry applications. Researchers frequently search for "eco-friendly synthesis of 2-(6-Chloropyridin-3-yl)acetic acid" or "biocatalytic routes for chloropyridine derivatives," reflecting the industry's shift toward reducing hazardous byproducts. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize its production, minimizing energy consumption and waste generation.

The compound's relevance extends to the pharmaceutical intermediates market, where it serves as a building block for neurologically active compounds. Questions such as "how to purify 2-(6-Chloropyridin-3-yl)acetic acid" or "solubility in polar solvents" are common among chemists, underscoring the need for precise technical data. Its solubility in water (limited) and organic solvents like ethanol or DMSO facilitates diverse reaction conditions, while its melting point (~150–155°C) ensures stability during storage.

In agrochemical applications, 39891-13-9 is pivotal for synthesizing neonicotinoid alternatives, addressing global concerns about pollinator safety. Searches for "chloropyridine-based insecticides" or "SAR studies of pyridine carboxylic acids" emphasize its role in developing next-generation pest control solutions. Regulatory agencies increasingly scrutinize such compounds, prompting innovations in degradation pathways and environmental impact assessments.

From a commercial perspective, suppliers of 2-(6-Chloropyridin-3-yl)acetic acid must comply with stringent REACH and FDA guidelines. Analytical methods like HPLC and GC-MS are critical for quality control, ensuring ≥98% purity for industrial use. The compound's pricing fluctuates with raw material availability (e.g., 6-chloronicotinic acid), making "bulk sourcing strategies" a frequent query among procurement specialists.

Emerging research explores its potential in material science, particularly in designing metal-organic frameworks (MOFs) for catalytic applications. This interdisciplinary angle responds to searches like "pyridine carboxylic acids in MOFs" or "heterocyclic linkers for porous materials," showcasing the compound's expanding utility beyond traditional sectors.

To summarize, 2-(6-Chloropyridin-3-yl)acetic acid (CAS No. 39891-13-9) exemplifies the convergence of synthetic efficiency, regulatory adaptability, and multidisciplinary innovation. Its optimized synthesis, coupled with rigorous safety protocols, positions it as a cornerstone in modern fine chemistry, meeting both industrial demands and sustainability goals.